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Introduction

Sophoraflavanone H, often referred to in scientific literature as Sophoraflavanone G (SG), is a
prenylated flavonoid isolated from the roots of Sophora flavescens and other plants of the
Sophora genus.[1] This natural compound has garnered significant interest within the scientific
community due to its diverse pharmacological activities, including potent anti-cancer, anti-
inflammatory, and antimicrobial properties.[1][2] In vitro studies have been instrumental in
elucidating the molecular mechanisms underlying these effects, revealing that
Sophoraflavanone H modulates several key signaling pathways. These include the Mitogen-
Activated Protein Kinase (MAPK), Nuclear Factor-kappa B (NF-kB), Phosphoinositide 3-kinase
(PI3K)/Akt, and Janus kinase/signal transducer and activator of transcription (JAK/STAT)
pathways.[2][3][4][5][6]

These application notes provide a comprehensive guide for researchers interested in studying
Sophoraflavanone H in vitro. Detailed protocols for key experiments are provided, along with
expected outcomes and data presentation formats to facilitate the investigation of its biological
activities.

Biological Activities and In Vitro Models

Sophoraflavanone H has demonstrated significant efficacy in various in vitro models, primarily
focusing on its anti-cancer and anti-inflammatory effects.
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Anti-Cancer Activity: Sophoraflavanone H has been shown to inhibit the proliferation and
induce apoptosis in a range of cancer cell lines, including:

» Triple-Negative Breast Cancer: MDA-MB-231[3]
e Human Leukemia: HL-60, KG-1a, EoL-1[5][7]
e Non-Small-Cell Lung Cancer: ABCG2-overexpressing NSCLC cells[8]

Anti-Inflammatory Activity: The anti-inflammatory properties of Sophoraflavanone H have
been extensively studied in macrophage and microglial cell lines, such as:

o Macrophage: RAW264.7[2][4]
e Microglia: BV2[9]
e Human Bronchial Epithelial Cells: BEAS-2B[10]

Quantitative Data Summary

The following tables summarize the quantitative data from various in vitro studies on
Sophoraflavanone H, providing a comparative overview of its efficacy.

Table 1: Cytotoxicity of Sophoraflavanone H in Cancer Cell Lines
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. Cancer Concentrati
Cell Line Assay Effect Reference
Type on (uM)
Dose-
Human dependent
HL-60 ] MTT 3-30 ) [5]
Leukemia decrease in
cell viability
Triple-
Negative N Inhibition of
MDA-MB-231 MTT Not specified o [3]
Breast cell viability
Cancer
Dose-
Acute dependent
KG-la Myeloid MTT Not specified suppression [71[11]
Leukemia of
proliferation
Dose-
Acute dependent
EoL-1 Myeloid MTT Not specified suppression [71[11]
Leukemia of

proliferation

Table 2: Effect of Sophoraflavanone H on Apoptosis-Related Protein Expression
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. . Change in
Cell Line Protein Method Treatment . Reference
Expression
HL-60 Bax Western Blot SG (3-30 uM)  Upregulated [5]
Downregulate

HL-60 Bcl-2 Western Blot SG (3-30 uM) q [5]
Cleaved )

HL-60 Western Blot SG (3-30 uM)  Activated [5]
Caspase-3
Cleaved )

HL-60 Western Blot SG (3-30 uM)  Activated [5]
Caspase-9

MDA-MB-231  Bax Western Blot Not specified Increased [3]

MDA-MB-231  Bcl-2 Western Blot Not specified Decreased [3]
Cleaved -

MDA-MB-231 Western Blot Not specified Increased [3]
Caspase-3
Cleaved -

MDA-MB-231 Western Blot Not specified Increased [3]
Caspase-8
Cleaved -

MDA-MB-231 Western Blot Not specified Increased [3]
Caspase-9

Table 3: Effect of Sophoraflavanone H on Inflammatory Mediators
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Change in
Cell Line Mediator Method Treatment Expression/ Reference
Production
_ SG (2.5-20
RAW264.7 iINOS Western Blot Suppressed [2]
uM) + LPS
SG (2.5-20
RAW264.7 COX-2 Western Blot Suppressed [2]
uM) + LPS
SG (2.5-20 Decreased
RAW264.7 TNF-a ELISA . [2]
uM) + LPS production
SG (2.5-20 Decreased
RAW264.7 IL-1B8 ELISA _ [2]
uM) + LPS production
SG (2.5-20 Decreased
RAW264.7 IL-6 ELISA , [2]
uM) + LPS production
SG (1-50 pM)  Inhibited
RAW264.7 PGE2 ELISA . [12]
+ LPS production
Decreased
BEAS-2B IL-6 ELISA SG + TNF-a ] [13]
production
Decreased
BEAS-2B IL-8 ELISA SG + TNF-a ] [13]
production
Decreased
BEAS-2B MCP-1 ELISA SG + TNF-a ] [13]
production
Decreased
BEAS-2B CCL5 ELISA SG + TNF-a _ [13]
production

Signaling Pathways Modulated by

Sophoraflavanone H

Sophoraflavanone H exerts its biological effects by modulating key signaling pathways

involved in cell survival, proliferation, and inflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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